N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((5-chloropyrimidin-2-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(5-chloropyrimidin-2-yl)oxypiperidine-1-carboxamide
• InChI: InChI=1S/C18H19ClN4O4/c19-13-8-20-17(21-9-13)27-14-2-1-5-23(10-14)18(24)22-7-12-3-4-15-16(6-12)26-11-25-15/h3-4,6,8-9,14H,1-2,5,7,10-11H2,(H,22,24)
• InChI Key: QREOHWGPBZMGFK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NCC2=CC3=C(C=C2)OCO3)OC4=NC=C(C=N4)Cl
• Molecular Formula: C18H19ClN4O4
• Molecular Weight: 390.8 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((5-chloropyrimidin-2-yl)oxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H19ClN4O4 and its molecular weight is 390.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Analgesic and Anti-inflammatory Applications

Compounds structurally related to N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((5-chloropyrimidin-2-yl)oxy)piperidine-1-carboxamide have been synthesized and evaluated for their analgesic and anti-inflammatory activities. Studies suggest these compounds are effective cyclooxygenase-1/2 inhibitors, demonstrating significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

2. Antipsychotic Potential

Heterocyclic analogues of related compounds have been studied for their potential as antipsychotic agents. These studies have focused on their binding to dopamine and serotonin receptors, showing promise for the treatment of psychological disorders (Norman et al., 1996).

3. Anti-Cancer and Anti-Metastatic Properties

Compounds similar to this compound have shown potential in inhibiting breast cancer cell invasion, migration, and angiogenesis. They demonstrate the ability to induce apoptosis and inhibit tumor growth, suggesting a role in cancer treatment (Wang et al., 2011).

4. Applications in Drug Metabolism Studies

Related compounds have been studied in the context of drug metabolism, particularly focusing on their metabolites in human plasma, urine, and feces. This research aids in understanding the metabolic pathways of similar drugs in humans (Gong et al., 2010).

5. Role in Serotonin Receptor Agonism

Benzamide derivatives related to the compound have been synthesized and evaluated for their effects on gastrointestinal motility, acting as selective serotonin 4 receptor agonists. These studies contribute to the development of new drugs for gastrointestinal disorders (Sonda et al., 2004).

6. Anti-Acetylcholinesterase Activity

Piperidine derivatives structurally related to this compound have been synthesized and found to possess significant anti-acetylcholinesterase activity. This suggests potential applications in treating conditions like Alzheimer's disease (Sugimoto et al., 1990).

Mechanism of Action

Mode of Action

It is hypothesized that it may interact with its targets by binding to specific sites, thereby altering their function . .

Biochemical Pathways

It is possible that it may influence multiple pathways, depending on its targets

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. These effects would be determined by the nature of the compound’s interaction with its targets and the biochemical pathways it affects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets . .